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Compound of Interest

Compound Name:
3-(Dimethylamino)-1,2-

propanediol

Cat. No.: B052021 Get Quote

This document provides essential safety and logistical information for the proper disposal of 3-
(Dimethylamino)-1,2-propanediol, ensuring the safety of laboratory personnel and

compliance with regulations. The following procedures are designed for researchers, scientists,

and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
3-(Dimethylamino)-1,2-propanediol is a corrosive material that can cause severe skin burns

and eye damage.[1][2][3][4] Strict adherence to safety protocols is mandatory during handling

and disposal.
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Hazard Classification Description
Personal Protective
Equipment (PPE)

Skin Corrosion
Category 1B: Causes severe

skin burns.[4]

Chemical-resistant gloves

(e.g., nitrile, neoprene), lab

coat, and closed-toe shoes.[2]

[4]

Eye Damage
Category 1: Causes serious

eye damage.[4]

Safety goggles and a face

shield are required.[5]

Respiratory Irritation

May cause severe respiratory

tract irritation with possible

burns.[1]

Work in a well-ventilated area

or a chemical fume hood.[1]

Use a NIOSH-approved

respirator with appropriate

cartridges if ventilation is

inadequate.

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate and Ventilate: Immediately clear the area of all personnel and ensure adequate

ventilation.[3]

Contain the Spill: Use an inert absorbent material such as sand, earth, or vermiculite to

contain the spill.[2][3] Do not use combustible materials like paper towels to absorb the initial

spill.

Neutralize (if permissible and safe): For small spills, and only if you are trained and have the

appropriate materials, cautiously neutralize the residue with a suitable dilute acid.[3] Always

add the acid slowly to the base.

Collect and Package: Carefully collect the absorbed material and any contaminated soil into

a labeled, sealable container for hazardous waste.[2][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://aksci.com/sds/J98327_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR322340_msds.pdf
https://aksci.com/sds/J98327_SDS.pdf
https://aksci.com/sds/J98327_SDS.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/210218
https://pim-resources.coleparmer.com/sds/15367.pdf
https://pim-resources.coleparmer.com/sds/15367.pdf
https://datasheets.scbt.com/sc-231366.pdf
https://store.apolloscientific.co.uk/storage/msds/OR322340_msds.pdf
https://datasheets.scbt.com/sc-231366.pdf
https://datasheets.scbt.com/sc-231366.pdf
https://store.apolloscientific.co.uk/storage/msds/OR322340_msds.pdf
https://datasheets.scbt.com/sc-231366.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontaminate the Area: Wash the spill area thoroughly with water. Prevent runoff from

entering drains.[3]

Dispose of Contaminated Materials: All contaminated clothing and cleaning materials must

be disposed of as hazardous waste.[2]

Step-by-Step Disposal Procedure
The primary method for the disposal of 3-(Dimethylamino)-1,2-propanediol is through an

authorized hazardous waste collection service.

Waste Collection:

Collect waste 3-(Dimethylamino)-1,2-propanediol in its original container or a clearly

labeled, compatible container. Do not mix with other waste streams.[6]

Keep the container tightly sealed and store it in a cool, dry, well-ventilated area away from

incompatible substances.[1][2]

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name: "3-
(Dimethylamino)-1,2-propanediol," and the associated hazards (Corrosive).

Arrange for Pickup:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[2][4]

Follow all local, state, and federal regulations for the disposal of hazardous chemical

waste.[4][6]

Treatment and Final Disposal Options (to be performed by a licensed facility):

Incineration: The chemical may be mixed with a suitable combustible material and

incinerated in a licensed apparatus.[3]
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Landfill: After treatment and neutralization at an approved facility, the resulting material

may be buried in a licensed landfill.[3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
(Dimethylamino)-1,2-propanediol.
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Figure 1. Disposal Workflow for 3-(Dimethylamino)-1,2-propanediol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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